- Synthesis and Photoinduced Reorientation of Liquid Crystalline Polymers with Phenyl Thiobenzoate Side Groups, Macromolecules (Washington, 2013, 46(6), 2092-2099
Cas no 91652-00-5 (4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid)
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]-
- 4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID
- 4-(6-METHACRYLOYLOXY-N-HEX-1-YLOXY)BENZOIC ACID
- 4-[[6-[(2-methyl-1-oxo-2-propen-1-yl)oxy]hexyl]oxy]Benzoic acid
- 4-[6-(2-Methyl-acryloxy)-hexyloxy]-benzoic acid
- 4-[6-(2-methylprop-2-enoyloxy)hexoxy]benzoic acid
- 4-(6-methacryloyloxyhexyloxy)benzoic acid
- 4-[6-(2-methylprop-2-enoyloxy)hexyloxy]benzoic acid
- 4-{[6-(methacryloyloxy)hexyl]oxy}benzenecarboxylic acid
- Benzoic acid,4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]
- 4-[[6-[(2-Methyl-1-oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid (ACI)
- Benzoic acid, 4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]- (9CI)
- 4-([6-[(2-Methylacryloyl)oxy]hexyl]oxy)benzoic acid
- 4-(ω-Methacryloyloxyhexyloxy)benzoic acid
- 4-[6-(Methacryloyloxy)hexyloxy]benzoic acid
- 6-(4-Carboxyphenoxy)hexyl methacrylate
- HMS2383N13
- 12N-145
- SMR000168683
- SCHEMBL1309117
- 4-(6-methacryloyloxyhexyloxy) benzoic acid
- 4-((6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL)OXY)BENZOIC ACID
- 4-((6-(methacryloyloxy)hexyl)oxy)benzoic acid
- AKOS005080845
- DA-00980
- 4-({6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL}OXY)BENZOICACID
- CHEMBL1305422
- 4-{[6-(methacryloyloxy)hexyl]oxy}benzoic acid
- 4-[6-(2-methyl-acryloyloxy)-hexyloxy]-benzoic acid
- E85306
- DTXSID30395638
- 91652-00-5
- MLS000331237
- MFCD01166369
- 4-({6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL}OXY)BENZOIC ACID
- 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid
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- Inchi: 1S/C17H22O5/c1-13(2)17(20)22-12-6-4-3-5-11-21-15-9-7-14(8-10-15)16(18)19/h7-10H,1,3-6,11-12H2,2H3,(H,18,19)
- InChI Key: KAGIRXVDTGQWKF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(OCCCCCCOC(C(C)=C)=O)=CC=1)O
Computed Properties
- Exact Mass: 306.14700
- Monoisotopic Mass: 306.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83000
- LogP: 3.44330
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M175845-25mg |
4-{[6-(Methacryloyloxy)hexyl]oxy}benzenecarboxylic acid |
91652-00-5 | 25mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M175845-50mg |
4-{[6-(Methacryloyloxy)hexyl]oxy}benzenecarboxylic acid |
91652-00-5 | 50mg |
$ 220.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1085530-25g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 25g |
$270 | 2022-10-23 | |
| eNovation Chemicals LLC | Y1334575-25g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 25g |
$215 | 2023-09-04 | |
| 1PlusChem | 1P00H0NZ-1g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 1g |
$18.00 | 2024-04-20 | |
| 1PlusChem | 1P00H0NZ-5g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 5g |
$59.00 | 2024-04-20 | |
| 1PlusChem | 1P00H0NZ-25g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 25g |
$208.00 | 2024-04-20 | |
| A2B Chem LLC | AH93215-1g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 1g |
$17.00 | 2024-07-18 | |
| A2B Chem LLC | AH93215-5g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 5g |
$54.00 | 2024-07-18 | |
| A2B Chem LLC | AH93215-25g |
4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID |
91652-00-5 | 95% | 25g |
$190.00 | 2024-07-18 |
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Production Method
Production Method 1
Production Method 2
- Side-Chain Liquid Crystalline Poly(meth)acrylates with Bent-Core Mesogens, Macromolecules, 2007, 40(4), 840-848
Production Method 3
- Structural Assignment of Side Chain Liquid Crystalline Monomer and Polymer by 1-D and 2-D Solution NMR Studies, International Journal of Polymer Analysis and Characterization, 2015, 20(1), 10-28
Production Method 4
- Synthesis and mesophase characterization of methacrylate based three phenyl ring core side chain liquid crystalline copolymers, Journal of Molecular Liquids, 2018, 259, 416-423
Production Method 5
- Synthesis of polymerizable liquid crystalline monomers and their side chain liquid crystalline polymers bearing azo-ester linked benzothiazole mesogen, Colloid and Polymer Science, 2015, 293(7), 1923-1935
Production Method 6
- Synthesis and mesophase characterization of novel methacrylate based thermotropic liquid crystalline monomers and their polymers, New Journal of Chemistry, 2014, 38(9), 4357-4364
Production Method 7
- Synthesis of low-shrinkage polymerizable methacrylate liquid-crystal monomers, Journal of Biomedical Materials Research, 2005, (2), 706-711
Production Method 8
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: p-Toluenesulfonic acid Solvents: Chloroform ; 8 h, reflux
- Side-Chain Liquid Crystalline Poly(meth)acrylates with Bent-Core Mesogens, Macromolecules, 2007, 40(4), 840-848
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Raw materials
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Preparation Products
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid
Introduction to 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid (CAS No. 91652-00-5)
4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid, also known by its CAS number 91652-00-5, is a versatile compound with significant applications in various fields, particularly in the development of advanced materials and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a methacryloyloxy group and a hexyloxy chain attached to a benzenecarboxylic acid core. These structural features endow the compound with a range of desirable properties, making it an essential component in numerous scientific and industrial processes.
The chemical formula of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is C17H22O5. Its molecular weight is approximately 318.35 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone. These solubility properties are crucial for its use in various formulations and reactions.
In the realm of materials science, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is widely used as a monomer for the synthesis of functional polymers. The methacryloyloxy group allows for polymerization via free radical mechanisms, leading to the formation of polymers with tailored properties. These polymers find applications in coatings, adhesives, and biomedical devices due to their excellent mechanical strength, thermal stability, and biocompatibility.
Recent research has highlighted the potential of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid in the development of stimuli-responsive materials. For instance, a study published in the Journal of Materials Chemistry B demonstrated that polymers derived from this compound exhibit enhanced responsiveness to changes in pH and temperature. This property makes them suitable for use in drug delivery systems, where controlled release of therapeutic agents can be achieved under specific physiological conditions.
In the pharmaceutical industry, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is used as an intermediate in the synthesis of various drugs. Its carboxylic acid functionality can be readily modified through esterification or amide formation reactions, allowing for the creation of prodrugs or drug conjugates with improved pharmacokinetic profiles. For example, a recent study in the Journal of Medicinal Chemistry reported the synthesis of a prodrug using this compound as a key intermediate, which showed enhanced solubility and bioavailability compared to its parent drug.
The safety and environmental impact of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid have also been extensively studied. According to the Material Safety Data Sheet (MSDS), this compound is generally considered safe when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Additionally, efforts are being made to develop more sustainable synthesis methods for this compound to reduce its environmental footprint.
In conclusion, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid (CAS No. 91652-00-5) is a multifunctional compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical structure and versatile reactivity make it an invaluable component in the development of advanced materials and drugs. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.
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